2-methoxy-N-(1-methyl-2-oxopyrrolidin-3-yl)propanamide

• IUPAC Name: 2-methoxy-N-(1-methyl-2-oxopyrrolidin-3-yl)propanamide
• InChI: InChI=1S/C9H16N2O3/c1-6(14-3)8(12)10-7-4-5-11(2)9(7)13/h6-7H,4-5H2,1-3H3,(H,10,12)
• InChI Key: OHSYAHIDZCBVFD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CCN(C1=O)C)OC
• Molecular Formula: C9H16N2O3
• Molecular Weight: 200.23 g/mol

Description

2-methoxy-N-(1-methyl-2-oxopyrrolidin-3-yl)propanamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is also known as MMMP or MP-10 and is a member of the pyrrolidinophenone class of compounds. It was first synthesized in 2011 by a group of researchers led by David E. Nichols.

Mechanism of Action

The exact mechanism of action of 2-methoxy-N-(1-methyl-2-oxopyrrolidin-3-yl)propanamide is not fully understood. However, it is believed to work by targeting the dopamine and serotonin receptors in the brain. This results in the modulation of neurotransmitter release, which can lead to changes in behavior and mood.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to feelings of euphoria and increased energy. It has also been shown to have analgesic and anti-inflammatory properties, which can help to alleviate pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methoxy-N-(1-methyl-2-oxopyrrolidin-3-yl)propanamide is its potential as a research tool. It can be used to study the mechanisms of addiction, depression, and pain, and may lead to the development of new medications for these conditions. However, there are also limitations to its use in lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, it can be difficult to obtain and may be expensive.

Future Directions

There are a number of potential future directions for research on 2-methoxy-N-(1-methyl-2-oxopyrrolidin-3-yl)propanamide. One area of interest is its potential use in the treatment of addiction and depression. Another area of research is the development of new pain medications based on this compound. Additionally, further studies may be conducted to better understand the long-term effects of this compound and its potential as a research tool.

Synthesis Methods

The synthesis of 2-methoxy-N-(1-methyl-2-oxopyrrolidin-3-yl)propanamide involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with methylamine and pyrrolidine in the presence of a reducing agent. The resulting product is then purified through a series of chromatographic techniques.

Scientific Research Applications

2-methoxy-N-(1-methyl-2-oxopyrrolidin-3-yl)propanamide has been studied for its potential applications in the treatment of various medical conditions. It has been shown to have analgesic and anti-inflammatory properties, making it a promising candidate for the development of new pain medications. Additionally, it has been studied for its potential use in the treatment of addiction and depression.